Cas no 452301-77-8 ((4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2H-1,3-benzodioxole-5-carboxylate)

• Product Name: (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2H-1,3-benzodioxole-5-carboxylate
• CAS No: 452301-77-8
• MF: C₁₆H₁₁N₃O₅
• MW: 325.275643587112
• CID: 6335646
• PubChem ID: 866929
• Update Time: 2025-09-23

(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2H-1,3-benzodioxole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2H-1,3-benzodioxole-5-carboxylate
• (4-oxo-1,2,3-benzotriazin-3-yl)methyl 1,3-benzodioxole-5-carboxylate
• 452301-77-8
• Z18363059
• CCG-28565
• (4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl benzo[d][1,3]dioxole-5-carboxylate
• F0624-0077
• AKOS001075835
• Oprea1_600797

• Inchi： 1S/C16H11N3O5/c20-15-11-3-1-2-4-12(11)17-18-19(15)8-22-16(21)10-5-6-13-14(7-10)24-9-23-13/h1-7H,8-9H2
• InChI Key： ZRBRBLVPTGFZBL-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C(=O)OCN3C(C4C=CC=CC=4N=N3)=O)=CC1=2

Computed Properties

• Exact Mass: 325.06987046g/mol
• Monoisotopic Mass: 325.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 89.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzo-1,2,3-triazines

Additional information on (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2H-1,3-benzodioxole-5-carboxylate

Introduction to (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2H-1,3-benzodioxole-5-carboxylate and Its Significance in Modern Chemical Biology

(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2H-1,3-benzodioxole-5-carboxylate, CAS No. 452301-77-8) is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in pharmaceutical research. This molecule, characterized by its complex heterocyclic framework, represents a fascinating intersection of organic chemistry and biochemistry. The presence of multiple functional groups, including a benzotriazine core and a benzodioxole moiety, makes it a versatile scaffold for further chemical modifications and biological investigations.

The benzotriazine moiety in the compound's structure is particularly noteworthy. Benzotriazines are known for their stability and reactivity, which make them valuable intermediates in the synthesis of various bioactive molecules. Specifically, the 4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl group imparts a significant level of rigidity to the molecular framework, which can be exploited to tailor interactions with biological targets. This rigidity is often desirable in drug design, as it can enhance binding affinity and selectivity.

On the other hand, the benzodioxole component contributes another layer of complexity. Benzodioxoles are aromatic compounds that are frequently encountered in natural products and pharmaceuticals. They are known for their ability to engage in various types of non-covalent interactions with biological macromolecules, including proteins and nucleic acids. The carboxylate group at the 5-position of the benzodioxole ring further enhances its potential as a pharmacophore by providing a site for hydrogen bonding and electrostatic interactions.

The combination of these structural features makes (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2H-1,3-benzodioxole-5-carboxylate a promising candidate for further exploration in drug discovery. Recent studies have highlighted its potential as a scaffold for developing novel therapeutic agents. For instance, researchers have been investigating its derivatives as inhibitors of kinases and other enzymes involved in critical signaling pathways. The ability to modulate these pathways is crucial for treating a wide range of diseases, including cancer and inflammatory disorders.

In addition to its kinase inhibition potential, (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2H-1,3-benzodioxole-5-carboxylate has shown promise in other areas of research. For example, its derivatives have been explored as antimicrobial agents due to their ability to disrupt bacterial cell wall synthesis. This property is particularly relevant in the context of rising antibiotic resistance rates worldwide. Furthermore, some studies suggest that this compound may have neuroprotective effects by interacting with specific receptors in the central nervous system.

The synthesis of (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-y)methyl 2H-H1,3-benzodioxole-5-carboxylate

The synthetic route to this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the benzotriazine core followed by functional group interconversions to introduce the benzodioxole moiety. The final carboxylation step at the 5-position of the benzodioxole ring is particularly critical and often requires precise control over reaction conditions to ensure high yield and purity.

The importance of synthetic efficiency cannot be overstated when dealing with compounds intended for biological studies. Efficient synthetic routes not only reduce costs but also minimize the generation of byproducts that could interfere with subsequent biological assays. Advances in green chemistry have also played a role in optimizing these synthetic processes to make them more environmentally friendly while maintaining high yields and purity standards.

In terms of applications beyond drug discovery, (4-oxo-3,4-dihydro-The compound's unique structural features also make it an attractive candidate for materials science applications. For instance， researchers have explored its potential as a building block for supramolecular assemblies due to its ability to engage in multiple non-covalent interactions。 These interactions can be harnessed to create complex architectures with specific functionalities， which could find applications in areas such as nanotechnology and smart materials。

The future directions for research on (4-oxo-b

In conclusion， (4-oxo strong>-b